Cas no 2138109-52-9 (1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine)

1-(6-Fluoropyridin-3-yl)methyl-4-propylpiperazine is a fluorinated piperazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a 6-fluoropyridinyl moiety with a propyl-substituted piperazine, offering unique electronic and steric properties that may enhance binding affinity in bioactive compounds. The fluorine atom at the 6-position of the pyridine ring can influence metabolic stability and lipophilicity, while the propylpiperazine group provides flexibility for further functionalization. This compound is of interest in the development of CNS-targeting agents or enzyme modulators due to its balanced polarity and structural versatility. Suitable for exploratory synthesis, it serves as a valuable intermediate in medicinal chemistry and drug discovery programs.
1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine structure
2138109-52-9 structure
Product Name:1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine
CAS No:2138109-52-9
MF:C13H20FN3
MW:237.31640625
CID:6546996
PubChem ID:165858352
Update Time:2025-06-12

1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine
    • 1-[(6-fluoropyridin-3-yl)methyl]-4-propylpiperazine
    • 2138109-52-9
    • EN300-1197059
    • Inchi: 1S/C13H20FN3/c1-2-5-16-6-8-17(9-7-16)11-12-3-4-13(14)15-10-12/h3-4,10H,2,5-9,11H2,1H3
    • InChI Key: BHILTNYRMKCABT-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=N1)CN1CCN(CCC)CC1

Computed Properties

  • Exact Mass: 237.16412581g/mol
  • Monoisotopic Mass: 237.16412581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 19.4Ų

1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine Pricemore >>

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Additional information on 1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine

Research Briefing on 1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine (CAS: 2138109-52-9)

1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine (CAS: 2138109-52-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluoropyridine and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents. The purpose of this briefing is to provide an overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its physicochemical properties, including solubility, stability, and lipophilicity, which are critical for its bioavailability and pharmacokinetic profile.

Pharmacological evaluations of 1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine have revealed its affinity for specific neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. In vitro studies using cell-based assays have demonstrated its potential as a modulator of these receptors, suggesting possible applications in the treatment of neurological and psychiatric disorders, such as schizophrenia, depression, and Parkinson's disease. Furthermore, preliminary in vivo studies in animal models have shown favorable blood-brain barrier penetration and minimal off-target effects, highlighting its potential as a CNS-active agent.

One of the most notable findings in recent research is the compound's selective binding to dopamine D2 and serotonin 5-HT1A receptors, which are key targets in the development of antipsychotic and anxiolytic drugs. Molecular docking studies have provided insights into the binding interactions between 1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine and these receptors, offering a structural basis for further optimization. These findings have spurred interest in the development of derivatives with enhanced selectivity and potency, aiming to reduce side effects commonly associated with current therapeutics.

In addition to its CNS applications, 1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine has also been investigated for its potential anti-inflammatory and analgesic properties. Recent studies have reported its ability to inhibit the production of pro-inflammatory cytokines in vitro, suggesting a possible role in the management of chronic inflammatory conditions. However, further research is needed to validate these findings and explore the underlying mechanisms of action.

Despite the promising results, several challenges remain in the development of 1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into viable drug candidates.

In conclusion, 1-(6-fluoropyridin-3-yl)methyl-4-propylpiperazine (CAS: 2138109-52-9) represents a promising compound with diverse therapeutic potential, particularly in the realm of CNS disorders and inflammation. Ongoing research efforts are focused on optimizing its pharmacological properties and elucidating its mechanisms of action, paving the way for future clinical applications. This briefing underscores the importance of continued investment in the exploration of novel chemical entities to address unmet medical needs.

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